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An In-depth Technical Guide to the Physical and Chemical Properties of Polystyrene

Introduction

Polystyrene (PS) is a synthetic aromatic hydrocarbon polymer derived from the monomer
styrene.[1][2][3] As a versatile and widely used thermoplastic, it exists in a solid, glassy state at
room temperature and flows when heated above its glass transition temperature of
approximately 100°C.[1][2][3][4] Polystyrene can be manufactured as a transparent solid, a
foam (Expanded Polystyrene, EPS, or Extruded Polystyrene, XPS), or as a copolymer with
enhanced properties, such as High-Impact Polystyrene (HIPS).[1][5][6] Its low cost, rigidity,
optical clarity, and excellent dimensional stability make it a material of choice in numerous
sectors, including packaging, construction, medical devices, and consumer goods.[3][7] This
guide provides a detailed overview of the core physical and chemical properties of
polystyrene, experimental protocols for its characterization, and a discussion of its degradation
mechanisms, tailored for researchers, scientists, and drug development professionals.

Physical Properties

Polystyrene's physical characteristics can vary depending on its form (e.g., general-purpose,
high-impact, or foamed) and tacticity—the stereochemical arrangement of the phenyl groups
along the polymer backbone.[1] Atactic polystyrene is amorphous, whereas syndiotactic and
isotactic forms are more crystalline, affecting properties like melting point.[4]

Table 1. Quantitative Physical Properties of Polystyrene
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Conditions /
Property Value Source(s)
Remarks
General & Structural
Chemical Formula (CsHs)n [1]
] 100,000 - 400,000 Varies with
Molar Mass (Typical) o [1]
g/mol polymerization
Density 0.96 - 1.05 g/cm3 Solid PS [11[2][8]
_ 0.028 - 0.034 g/cm3
Density (Foam) [1]
(XPS)
Water Absorption <0.1% At 23°C [5]18]
Thermal
Glass Transition
~100 °C Amorphous PS [1112114]
Temp. (Tg)
Melting Point (Tm) ~240 °C Isotactic PS [1112114]
~270 °C Syndiotactic PS [418]
Thermal Conductivity 0.17 W/(m-K) Solid PS [8]
Expanded Polystyrene
0.032 - 0.038 W/(m-K) [1]119]
(EPS)
Extruded Polystyrene
0.029 - 0.039 W/(m-K) [1]
(XPS)
Specific Heat
_ 1200 J/(kg-K) [8]
Capacity
Heat Deflection Temp. 74 - 108 °C Load: 1.82 MPa [518]
Vicat Softening Temp. 89-90°C [5][8]
Mechanical
] General Purpose PS
Tensile Strength 48.3 - 55 MPa [5][10]
(GPPS)
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High Impact PS

24 MPa [5]
(HIPS)
Flexural Strength 39 - 82.7 MPa [8][10]
Modulus of Elasticity 1.5-3.3GPa [2][5][8]
_ 3% (GPPS), 35%
Elongation at Break [518]
(HIPS)

1.5 KJ/m2 (GPPS), 10
Izod Impact Strength Notched [5]
KJ/m2 (HIPS)

Optical & Electrical

At 589 nm (Sodium D-

Refractive Index (n_D) 1.586 - 1.6 line) [1][11][12]
ine

Light Transmission ~90% Visible light [7]

Dielectric Constant 2.6 1kHz -1 GHz [1]

Dielectric Strength 135 - 155 kV/mm [5]

Surface Resistivity 1.0E+13 - 1.0E+14 Q [5]

Chemical Properties

Polystyrene is chemically quite inert. It demonstrates good resistance to many acids, bases,
and salt solutions but is susceptible to attack by numerous organic solvents.[1][2] Its non-polar
nature, owing to its hydrocarbon backbone and phenyl groups, dictates its solubility
characteristics.[3]

Table 2: Chemical Resistance and Solubility of Polystyrene

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.perspex.co.uk/Perspex/media/General/technical-library/Typical%20Physical%20Properties/Polystyrene-Typical-Physical-Properties.pdf
https://xometry.asia/wp-content/uploads/2021/03/Polystyrene.pdf
https://www.greenmax-machine.com/PS-Polystyrene-Chemical-Properties-Test-Data.html
https://www.polychemer.com/news/basic-properties-and-application-fields-of-pol-80694170.html
https://www.perspex.co.uk/Perspex/media/General/technical-library/Typical%20Physical%20Properties/Polystyrene-Typical-Physical-Properties.pdf
https://xometry.asia/wp-content/uploads/2021/03/Polystyrene.pdf
https://www.perspex.co.uk/Perspex/media/General/technical-library/Typical%20Physical%20Properties/Polystyrene-Typical-Physical-Properties.pdf
https://xometry.asia/wp-content/uploads/2021/03/Polystyrene.pdf
https://www.perspex.co.uk/Perspex/media/General/technical-library/Typical%20Physical%20Properties/Polystyrene-Typical-Physical-Properties.pdf
https://en.wikipedia.org/wiki/Polystyrene
https://www.kla.com/products/instruments/refractive-index-database/Polystyrene/PS
https://pubmed.ncbi.nlm.nih.gov/34566108/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4146768.htm
https://en.wikipedia.org/wiki/Polystyrene
https://www.perspex.co.uk/Perspex/media/General/technical-library/Typical%20Physical%20Properties/Polystyrene-Typical-Physical-Properties.pdf
https://www.perspex.co.uk/Perspex/media/General/technical-library/Typical%20Physical%20Properties/Polystyrene-Typical-Physical-Properties.pdf
https://www.benchchem.com/product/b137428?utm_src=pdf-body
https://en.wikipedia.org/wiki/Polystyrene
https://www.polychemer.com/news/basic-properties-and-application-fields-of-pol-80694170.html
https://byjus.com/chemistry/polystyrene/
https://www.benchchem.com/product/b137428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Class Resistance Examples Source(s)
Inorganic Acids
Dilute Acids Good Acetic acid (5%) [13]
Concentrated Acids Limited/Poor Acetic acid (50%) [13]
) Sodium hydroxide,
Bases / Alkalis Good ] ) [1][14]
Potassium hydroxide
Organic Solvents
Aromatic Benzene, Toluene,
Poor (Soluble) [1]
Hydrocarbons Ethylbenzene
) Chloroform, Carbon
Chlorinated Solvents Poor (Soluble) ] [1]
tetrachloride
Acetone, Methyl Ethyl
Ketones Poor (Soluble) [1]
Ketone (MEK)
Esters Poor (Soluble) Ethyl acetate [1]
Alcohols Good Ethanol, Methanol [15]
Other
Water Excellent [1][14]
Oils and Fuels Limited/Poor [16]

Degradation Mechanisms

While chemically stable in many environments, polystyrene is susceptible to degradation,

primarily through photo-oxidation when exposed to ultraviolet (UV) radiation in the presence of

oxygen.[17][18] This process leads to yellowing, embrittlement, and a reduction in molecular

weight, compromising the material's mechanical properties.[17][18] The degradation is a free-

radical chain reaction initiated by the absorption of UV photons.

The diagram below illustrates the key steps in the photo-oxidative degradation pathway of

polystyrene.
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Photo-oxidative Degradation of Polystyrene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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